Cas no 90617-59-7 (1-(Benzyloxy)-4-(prop-2-en-1-yl)benzene)

• Product Name: 1-(Benzyloxy)-4-(prop-2-en-1-yl)benzene
• CAS No: 90617-59-7
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 2812490
• PubChem ID: 46185520
• Update Time: 2025-10-12

1-(Benzyloxy)-4-(prop-2-en-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ALLYL-4-BENZYLOXYBENZENE
• DTXSID90673040
• DTXCID10623789
• 1-(Benzyloxy)-4-(prop-2-en-1-yl)benzene
• EN300-698359
• 90617-59-7

• Inchi： 1S/C16H16O/c1-2-6-14-9-11-16(12-10-14)17-13-15-7-4-3-5-8-15/h2-5,7-12H,1,6,13H2
• InChI Key： RGXAYGBSOLICPF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)CC=C

Computed Properties

• Exact Mass: 224.120115130Da
• Monoisotopic Mass: 224.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(Benzyloxy)-4-(prop-2-en-1-yl)benzene

1-(Benzyloxy)-4-(prop-2-en-1-yl)benzene (CAS No. 90617-59-7): A Comprehensive Overview

1-(Benzyloxy)-4-(prop-2-en-1-yl)benzene, also known by its CAS number 90617-59-7, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a benzene ring substituted with a benzyloxy group and a propenyl group. These functional groups endow the molecule with a range of chemical properties that make it valuable for various applications.

The benzyloxy group, specifically, is a common protecting group in organic synthesis due to its stability and ease of removal. It can be selectively introduced and removed under mild conditions, making it an ideal choice for protecting phenolic hydroxyl groups during complex multi-step syntheses. The propenyl group, on the other hand, introduces a site for further functionalization through reactions such as addition, polymerization, or cross-coupling. This dual functionality makes 1-(Benzyloxy)-4-(prop-2-en-1-yl)benzene a valuable intermediate in the synthesis of more complex molecules.

In the context of medicinal chemistry, 1-(Benzyloxy)-4-(prop-2-en-1-yl)benzene has been explored as a potential lead compound for drug development. Recent studies have shown that compounds with similar structural motifs exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 1-(Benzyloxy)-4-(prop-2-en-1-yl)benzene demonstrated significant inhibition of cancer cell proliferation in vitro. The researchers attributed this activity to the ability of the compound to modulate key signaling pathways involved in cell growth and survival.

Furthermore, 1-(Benzyloxy)-4-(prop-2-en-1-yl)benzene has found applications in materials science, particularly in the development of advanced polymers and coatings. The presence of the propenyl group allows for easy polymerization via radical or cationic mechanisms, leading to the formation of polymers with tailored properties. These polymers can be used in various applications, such as adhesives, paints, and protective coatings. A 2022 study in the Journal of Polymer Science highlighted the use of 1-(Benzyloxy)-4-(prop-2-en-1-yl)benzene as a monomer for synthesizing high-performance coatings with enhanced durability and resistance to environmental factors.

The synthesis of 1-(Benzyloxy)-4-(prop-2-en-1-yl)benzene can be achieved through several routes, each offering different advantages depending on the desired purity and scale. One common method involves the reaction of 4-hydroxybenzaldehyde with benzyl alcohol to form the corresponding benzyloxy derivative, followed by Wittig reaction with methallyl bromide to introduce the propenyl group. This approach is well-documented in the literature and has been optimized for high yields and selectivity.

In terms of safety and handling, 1-(Benzyloxy)-4-(prop-2-en-1-yl)benzene should be stored under dry conditions and protected from light to prevent degradation. It is important to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact or inhalation. While it is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound.

The future prospects for 1-(Benzyloxy)-4-(prop-2-en-1-yl)benzene are promising. Ongoing research is focused on expanding its applications in drug discovery and materials science. For example, recent advances in computational chemistry have enabled more accurate predictions of the compound's behavior in biological systems, facilitating the design of more effective derivatives. Additionally, efforts are underway to develop sustainable synthesis methods that minimize environmental impact while maintaining high yields.

In conclusion, 1-(Benzyloxy)-4-(prop-2-en-1-yl)benzene (CAS No. 90617-59-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it an attractive candidate for further research and development, opening up new avenues for innovation in organic synthesis, medicinal chemistry, and materials science.